5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one
Overview
Description
5-Benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one, also known as 5-BHMP, is an organic compound with a wide range of applications in scientific research. It is a member of the pyrimidine family and is composed of five benzyl groups, two hydrazino groups, and one methyl group. 5-BHMP has been studied extensively for its potential medical applications, as well as its ability to be used in laboratory experiments.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Reactions : 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one and similar compounds have been used in the synthesis of various derivatives, like pyrazoles, pyrazolones, and triazolo derivatives. These compounds are obtained through reactions like hydrazinolysis and cyclization (El‐Wareth & Sarhan, 2000).
Hydrazinolysis of Heterocyclic Compounds : Studies have shown that compounds like 6-amino-4-hydroxy-1-methylpyrimidine-2(1H)-thione, related to 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one, react with hydrazine to yield various derivatives, demonstrating the compound's utility in chemical transformations (Dickinson & Jacobsen, 1975).
Biological Activity and Functionalization
Biological Activity Investigation : Some derivatives of 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one have been explored for their biological activity. For example, compounds synthesized from 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one have been investigated for antimicrobial properties, showcasing its potential in medicinal chemistry (Elgemeie et al., 2017).
Functionalization for Novel Derivatives : The functionalization of compounds similar to 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one leads to the creation of novel derivatives. These derivatives have potential applications in various fields, including pharmaceuticals and organic chemistry (Khadem et al., 1989).
Spectroscopy and Structural Analysis
Spectroscopic Studies : The structural characteristics of derivatives of 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one have been studied using techniques like NMR and mass spectrometry, contributing to our understanding of these compounds at a molecular level (Danagulyan et al., 1997).
Crystal and Molecular Structures : Research has been conducted to determine the crystal and molecular structures of compounds closely related to 5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one, enhancing our knowledge of their physical and chemical properties (Odell et al., 2007).
properties
IUPAC Name |
5-benzyl-2-hydrazinyl-4-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-8-10(7-9-5-3-2-4-6-9)11(17)15-12(14-8)16-13/h2-6H,7,13H2,1H3,(H2,14,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBHIHNWMGGDBAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)NN)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-benzyl-2-hydrazino-6-methylpyrimidin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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